Cas no 2170501-97-8 (5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
• CAS No: 2170501-97-8
• MF: C₁₃H₁₇BF₃NO₂
• MW: 287.085794210434
• CID: 6815428
• PubChem ID: 133662160
• Update Time: 2025-03-21

5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• XKHXSRJQCMAADT-UHFFFAOYSA-N
• 2170501-97-8
• CS-33067
• 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
• 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H17BF3NO2/c1-8-7-18-10(13(15,16)17)6-9(8)14-19-11(2,3)12(4,5)20-14/h6-7H,1-5H3
• InChI Key： XKHXSRJQCMAADT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B2OC(C)(C)C(C)(C)O2)C(C)=CN=1)(F)F

Computed Properties

• Exact Mass: 287.1304434Da
• Monoisotopic Mass: 287.1304434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų